Cas no 1805359-83-4 (3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid)

• Product Name: 3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid
• CAS No: 1805359-83-4
• MF: C₈H₅BrF₂N₂O₄
• MW: 311.037108182907
• CID: 4809132
• Update Time: 2025-06-14

3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid

• Inchi： 1S/C8H5BrF2N2O4/c9-6-4(1-5(14)15)12-2-3(8(10)11)7(6)13(16)17/h2,8H,1H2,(H,14,15)
• InChI Key： ORERHJXFBBYMIX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CN=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid

Comprehensive Overview of 3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid (CAS No. 1805359-83-4)

3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid (CAS No. 1805359-83-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as bromo, difluoromethyl, and nitro, offers a versatile platform for synthesizing novel bioactive molecules. Its molecular structure, C8H5BrF2N2O4, makes it a valuable intermediate in the design of targeted therapies and advanced materials.

The growing interest in 3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are exploring its role in modulating enzymatic activity, given the electron-withdrawing properties of the nitro and difluoromethyl groups. Additionally, its bromo substituent provides a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In the context of current trends, 3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid aligns with the increasing demand for fluorinated compounds in medicinal chemistry. Fluorine incorporation is a hot topic due to its ability to enhance metabolic stability and bioavailability. This compound’s difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic effects of a hydroxyl group while offering improved resistance to oxidative degradation. Such features make it a promising candidate for addressing challenges in drug delivery and targeted therapy.

From a synthetic chemistry perspective, 3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid serves as a key building block for constructing complex heterocycles. Its pyridine scaffold is a common motif in many FDA-approved drugs, underscoring its relevance in modern pharmacology. The compound’s acetic acid moiety further enhances its utility by facilitating conjugation with other molecules, a strategy often employed in prodrug design and bioconjugation techniques.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional intermediates, 3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid is designed to meet stringent safety and sustainability standards. Its synthesis often incorporates green chemistry principles, such as minimizing hazardous byproducts and optimizing atom economy. This aligns with the broader industry shift toward eco-friendly synthesis and sustainable manufacturing practices.

In summary, 3-Bromo-5-(difluoromethyl)-4-nitropyridine-2-acetic acid (CAS No. 1805359-83-4) represents a cutting-edge tool for researchers exploring the frontiers of medicinal and agrochemical science. Its multifaceted reactivity, combined with its alignment with contemporary trends like fluorination and sustainable chemistry, positions it as a compound of enduring significance. As the scientific community continues to unravel its potential, this molecule is poised to contribute to breakthroughs in precision medicine and material innovation.